N-(1,3-dioxaindan-5-yl)-5-(chloromethyl)-1,3,4-thiadiazole-2-carboxamide
Overview
Description
N-(1,3-dioxaindan-5-yl)-5-(chloromethyl)-1,3,4-thiadiazole-2-carboxamide (N-CMTC) is a novel synthetic compound with a wide range of potential applications in scientific research. It is a structural analog of the naturally occurring compound, thiadiazole, which has been used in the past for various medicinal purposes. The unique structure of N-CMTC makes it a versatile compound with potential applications in a variety of fields, including biochemistry, physiology, and pharmacology.
Scientific Research Applications
N-(1,3-dioxaindan-5-yl)-5-(chloromethyl)-1,3,4-thiadiazole-2-carboxamide has been used in a variety of scientific research applications. It has been used as a reagent in the synthesis of other compounds, as a catalyst in organic reactions, and as a model compound for studying the structure and reactivity of thiadiazole derivatives. Additionally, it has been used in the study of molecular recognition, as well as in the development of new drugs and drug delivery systems.
Mechanism of Action
N-(1,3-dioxaindan-5-yl)-5-(chloromethyl)-1,3,4-thiadiazole-2-carboxamide has been shown to act as an inhibitor of several enzymes, including cyclooxygenase-2, lipoxygenase, and xanthine oxidase. It has also been shown to act as a modulator of the transcription factor NF-κB, which is involved in the regulation of inflammation and immune responses. Additionally, it has been shown to inhibit the aggregation of platelets, which is important for the prevention of thrombosis.
Biochemical and Physiological Effects
This compound has been shown to have a range of biochemical and physiological effects. It has been shown to inhibit the growth of certain cancer cell lines, as well as to reduce inflammation in animal models. Additionally, it has been shown to reduce the levels of certain inflammatory markers, such as TNF-α and IL-6, in the blood. It has also been shown to improve the symptoms of diabetes in animal models.
Advantages and Limitations for Lab Experiments
N-(1,3-dioxaindan-5-yl)-5-(chloromethyl)-1,3,4-thiadiazole-2-carboxamide has several advantages for use in laboratory experiments. It is relatively easy to synthesize and is relatively stable in a variety of solvents. Additionally, it is relatively non-toxic and has a wide range of applications in scientific research. However, it is important to note that this compound is not approved for use in humans and should only be used in laboratory experiments.
Future Directions
N-(1,3-dioxaindan-5-yl)-5-(chloromethyl)-1,3,4-thiadiazole-2-carboxamide has potential applications in a variety of fields, including biochemistry, physiology, pharmacology, and medicinal chemistry. Future research should focus on further elucidating the mechanism of action of this compound, as well as exploring its potential therapeutic applications. Additionally, further research should be conducted to explore the potential toxicity of this compound and its potential interactions with other drugs. Additionally, further research should be conducted to explore the potential applications of this compound in the development of new drugs and drug delivery systems.
Synthesis Methods
N-(1,3-dioxaindan-5-yl)-5-(chloromethyl)-1,3,4-thiadiazole-2-carboxamide can be synthesized from a variety of starting materials, including thiadiazole, chloromethylketone, and 1,3-dioxaindan-5-yl. The reaction is carried out in a solvent medium, such as dimethylformamide, and requires the use of a base, such as potassium carbonate or potassium hydroxide. The reaction is typically carried out at a temperature of 80-100°C for 1-2 hours. The product is then purified by recrystallization from an appropriate solvent.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for N-(1,3-dioxaindan-5-yl)-5-(chloromethyl)-1,3,4-thiadiazole-2-carboxamide involves the reaction of 1,3-dioxaindane-5-carboxylic acid with thionyl chloride to form 1,3-dioxaindane-5-carbonyl chloride. This intermediate is then reacted with 2-amino-5-(chloromethyl)-1,3,4-thiadiazole to form the final product, N-(1,3-dioxaindan-5-yl)-5-(chloromethyl)-1,3,4-thiadiazole-2-carboxamide.", "Starting Materials": [ "1,3-dioxaindane-5-carboxylic acid", "thionyl chloride", "2-amino-5-(chloromethyl)-1,3,4-thiadiazole" ], "Reaction": [ "1. 1,3-dioxaindane-5-carboxylic acid is reacted with thionyl chloride in the presence of a catalyst such as DMF or pyridine to form 1,3-dioxaindane-5-carbonyl chloride.", "2. The resulting intermediate is then reacted with 2-amino-5-(chloromethyl)-1,3,4-thiadiazole in the presence of a base such as triethylamine or sodium hydroxide to form the final product, N-(1,3-dioxaindan-5-yl)-5-(chloromethyl)-1,3,4-thiadiazole-2-carboxamide.", "3. The product is then purified using techniques such as recrystallization or column chromatography." ] } | |
CAS RN |
2375271-26-2 |
Molecular Formula |
C11H8ClN3O3S |
Molecular Weight |
297.7 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![(3S,4R)-3-[(1,3-dioxaindan-5-yloxy)methyl]-4-phenylpiperidine hydrochloride](/img/structure/B6239056.png)